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Compound of Interest

Compound Name: Difenoxuron

Cat. No.: B1670553 Get Quote

Difenoxuron: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Difenoxuron, a substituted phenylurea herbicide, has been utilized in agriculture for the

selective control of broad-leaved weeds and grasses. This technical guide provides an in-depth

overview of its chemical structure, physicochemical properties, mode of action, synthesis, and

toxicological profile. Detailed experimental protocols for its analysis are also presented,

alongside visualizations of key pathways to facilitate a comprehensive understanding for

researchers, scientists, and professionals in drug development.

Chemical Structure and Identification
Difenoxuron is chemically known as 3-[4-(4-methoxyphenoxy)phenyl]-1,1-dimethylurea. Its

structure is characterized by a central phenylurea core with a p-methoxyphenoxy substituent

on one of the phenyl rings.

Table 1: Chemical Identification of Difenoxuron
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Identifier Value

IUPAC Name
3-[4-(4-methoxyphenoxy)phenyl]-1,1-

dimethylurea

CAS Number 14214-32-5

Chemical Formula C₁₆H₁₈N₂O₃

Molecular Weight 286.33 g/mol

SMILES
CN(C)C(=O)NC1=CC=C(C=C1)OC2=CC=C(C=

C2)OC

InChI Key AMVYOVYGIJXTQB-UHFFFAOYSA-N

Physicochemical Properties
The physicochemical properties of Difenoxuron influence its environmental fate and behavior.

It is a colorless crystalline solid with moderate aqueous solubility.[1]

Table 2: Physicochemical Properties of Difenoxuron

Property Value Reference

Melting Point 136-138 °C

Boiling Point ~428.7 °C (estimated)

Density ~1.23 g/cm³

Water Solubility 3.7 mg/L at 20 °C

Vapor Pressure 1.3 x 10⁻⁸ Pa at 20 °C

LogP (Octanol-Water Partition

Coefficient)
3.6

pKa Not available (non-ionizable)

Mode of Action
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Difenoxuron is a selective, systemic herbicide that is absorbed by the roots and foliage of

plants.[1] Its primary mode of action is the inhibition of photosynthesis at photosystem II (PSII).

[1] By binding to the D1 protein of the PSII complex, Difenoxuron blocks the electron transport

chain, thereby inhibiting ATP and NADPH production necessary for CO₂ fixation. This

disruption of photosynthesis ultimately leads to the death of the target weed species.
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Figure 1: Difenoxuron's mode of action via inhibition of Photosystem II.

Synthesis
The commercial synthesis of Difenoxuron typically involves the reaction of 4-(4-

methoxyphenoxy)aniline with dimethylcarbamoyl chloride in the presence of a base.[1]
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4-(4-methoxyphenoxy)aniline

DifenoxuronDimethylcarbamoyl
chloride

Base (e.g., Triethylamine) Catalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1670553?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/231.htm
https://www.benchchem.com/product/b1670553#chemical-structure-and-properties-of-difenoxuron
https://www.benchchem.com/product/b1670553#chemical-structure-and-properties-of-difenoxuron
https://www.benchchem.com/product/b1670553#chemical-structure-and-properties-of-difenoxuron
https://www.benchchem.com/product/b1670553#chemical-structure-and-properties-of-difenoxuron
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670553?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

